Cas no 2171661-97-3 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-3-methyloxolane-3-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-3-methyloxolane-3-carboxylic acid
• CAS No: 2171661-97-3
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 6138642
• PubChem ID: 165808847
• Update Time: 2025-07-16

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-3-methyloxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-3-methyloxolane-3-carboxylic acid
• EN300-1495181
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]-3-methyloxolane-3-carboxylic acid
• 2171661-97-3

• Inchi： 1S/C26H28N2O6/c1-3-8-21(23(29)28-22-14-33-15-26(22,2)24(30)31)27-25(32)34-13-20-18-11-6-4-9-16(18)17-10-5-7-12-19(17)20/h3-7,9-12,20-22H,1,8,13-15H2,2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： LVOMUBPIHIJHHF-UHFFFAOYSA-N
• SMILES： O1CC(C(C(=O)O)(C)C1)NC(C(CC=C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-3-methyloxolane-3-carboxylic acid

Comprehensive Analysis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-3-methyloxolane-3-carboxylic acid (CAS No. 2171661-97-3)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-3-methyloxolane-3-carboxylic acid (CAS No. 2171661-97-3) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a 3-methyloxolane-3-carboxylic acid backbone, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and biochemists frequently search for Fmoc-protected amino acid derivatives due to their critical role in drug discovery and biomaterial development.

In recent years, the demand for custom peptide synthesis and modified amino acids has surged, driven by advancements in personalized medicine and targeted therapies. The CAS No. 2171661-97-3 compound is particularly notable for its compatibility with automated peptide synthesizers, a feature highly sought after in high-throughput screening (HTS) workflows. Google Trends data reveals growing interest in queries like "Fmoc-amino acid applications" and "peptide building blocks for drug development," underscoring its relevance in modern research.

From a structural perspective, the pent-4-enamido moiety in this compound offers exceptional reactivity for click chemistry applications, enabling efficient conjugation with other biomolecules. This property aligns with the rising popularity of bioorthogonal chemistry in labeling and imaging studies. Additionally, the 3-methyloxolane ring enhances steric stability, making it a preferred choice for designing peptide-based therapeutics with improved pharmacokinetic profiles.

Quality control and analytical characterization of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-3-methyloxolane-3-carboxylic acid typically involve HPLC, mass spectrometry, and NMR spectroscopy. These techniques address common researcher concerns about purity standards for peptide synthesis reagents, a frequently searched topic in academic forums. The compound’s shelf stability under nitrogen atmosphere also makes it practical for long-term storage, reducing procurement costs for laboratories.

Environmental and safety considerations are paramount in contemporary chemical research. While not classified as hazardous, proper handling of Fmoc-protected compounds like CAS 2171661-97-3 requires standard organic solvent precautions. This aligns with industry-wide searches for green chemistry alternatives and sustainable peptide synthesis methods. The compound’s efficient coupling efficiency minimizes waste generation, contributing to environmentally conscious research practices.

In drug discovery pipelines, derivatives of 3-methyloxolane-3-carboxylic acid have shown promise in modulating protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease research. Patent databases indicate growing intellectual property activity around similar scaffolds, reflecting their therapeutic potential. Researchers often inquire about structure-activity relationships (SAR) of such modified amino acids, emphasizing the need for detailed technical documentation.

The global market for specialty amino acid derivatives is projected to expand significantly, with CAS 2171661-97-3 positioned as a key intermediate for innovative bioconjugates. Its applications extend to materials science, where peptide-polymer hybrids are explored for smart biomaterials. This multidisciplinary utility answers frequent search queries about multifunctional building blocks in biotech and next-generation therapeutic scaffolds.

For synthetic chemists, the compound’s orthogonal protection strategy enables sequential deprotection in complex peptide assemblies—a technique increasingly discussed in peptide engineering webinars and solid-phase synthesis tutorials. The presence of both carboxy and amino functionalities allows versatile incorporation into linear or cyclic architectures, addressing common challenges in constrained peptide design.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-3-methyloxolane-3-carboxylic acid represents a sophisticated tool for cutting-edge research. Its balanced reactivity profile and structural features cater to evolving needs in precision medicine and biomaterials innovation, making it a compound of sustained scientific and commercial interest.